Cas no 20839-12-7 (12-O-Hexadecanoylphorbol-13-acetate)

• Product Name: 12-O-Hexadecanoylphorbol-13-acetate
• CAS No: 20839-12-7
• MF: C₃₈H₆₀O₈
• MW: 644.878212928772
• CID: 910649
• Update Time: 2024-02-29

12-O-Hexadecanoylphorbol-13-acetate Chemical and Physical Properties

Names and Identifiers

• 12-O-hexadecanoylphorbol-13-acetate
• 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a-alpha,1b-beta,4,4a,7a-alpha,7b,8,9,9adecahydro-4a-beta,7b-alpha,9-beta,9a-alpha-tetrahydroxy-3-(hydroxymethyl)-1,1,6,8a-tetramethyl-, 9a-acetate 9-hexadecanoate
• 9a-(Acetyloxy)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1a,1b,4,4a,5,7a,7b,8,9,9a-decahydro-1H-cyclopropa[3,4]benzo[1,2-e]azulen-9-yl hexadecanoate
• 12-O-Hexadecanoylphorbol-13-acetate

• Inchi： 1S/C38H60O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-31(41)45-34-26(3)37(44)29(32-35(5,6)38(32,34)46-27(4)40)22-28(24-39)23-36(43)30(37)21-25(2)33(36)42/h21-22,26,29-30,32,34,39,43-44H,7-20,23-24H2,1-6H3/t26-,29+,30-,32-,34+,36-,37-,38?/m1/s1
• InChI Key： DPSHFDIHUAPDMN-CJYNJDBZSA-N
• SMILES： O(C(C)=O)C12[C@H]([C@@H](C)[C@@]3([C@@H]4C=C(C)C([C@]4(CC(CO)=C[C@H]3[C@@H]1C2(C)C)O)=O)O)OC(CCCCCCCCCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 19
• Complexity: 1190
• Topological Polar Surface Area: 130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tigliane and ingenane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tigliane and ingenane diterpenoids